Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy-

• CAS No.: 90176-83-3
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-(2,2-dimethoxypropyl)-4-methoxybenzene
• InChI: InChI=1S/C12H18O3/c1-12(14-3,15-4)9-10-5-7-11(13-2)8-6-10/h5-8H,9H2,1-4H3
• InChI Key: IHGRJMDCORABGB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(OC)OC

Description

Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- is an organic compound characterized by a benzene ring substituted with a 2,2-dimethoxypropyl group at the 1-position and a methoxy group at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- typically involves the reaction of 4-methoxybenzaldehyde with 2,2-dimethoxypropane in the presence of an acid catalyst. The reaction proceeds through the formation of an acetal intermediate, which is then subjected to further reaction conditions to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation and recrystallization are employed to obtain high-purity Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- .

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carbonyl compounds.

Reduction: Reduction reactions can convert the methoxy groups to hydroxyl groups.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like bromine (Br2) and sulfuric acid (H2SO4) are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield aldehydes or ketones, while reduction can produce alcohols .

Scientific Research Applications

Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Benzene, 1,2-dimethoxy-4-(1-propenyl)-
• Benzene, 1,2-dimethoxy-
• 3-Hydroxy-2,2-dimethoxypropyl acetate

Uniqueness

Benzene, 1-(2,2-dimethoxypropyl)-4-methoxy- is unique due to its specific substitution pattern on the benzene ring, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable .